(4-Methyl-3-nitrophenyl)methanesulfonyl chloride

• Molecular Formula: C8H8ClNO4S
• Molecular Weight: 249.67 g/mol
• IUPAC Name: (4-methyl-3-nitrophenyl)methanesulfonyl chloride
• InChI: InChI=1S/C8H8ClNO4S/c1-6-2-3-7(5-15(9,13)14)4-8(6)10(11)12/h2-4H,5H2,1H3
• InChI Key: RBBYAZDDVVVBKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CS(=O)(=O)Cl)[N+](=O)[O-]

Description

(4-Methyl-3-nitrophenyl)methanesulfonyl chloride (IUPAC name: 4-methyl-3-nitrobenzenesulfonyl chloride) is a sulfonyl chloride derivative characterized by a nitro (-NO₂) and methyl (-CH₃) substituent on the aromatic ring. Its molecular formula is C₈H₇ClNO₄S, with a molecular weight of 248.66 g/mol . The compound’s structure (SMILES: CC1=C(C=C(C=C1)S(=O)(=O)Cl)[N+](=O)[O-]) highlights its electron-withdrawing nitro group, which significantly influences its reactivity and stability.

Sulfonyl chlorides are widely used as intermediates in synthesizing sulfonamides, which have applications in pharmaceuticals, agrochemicals, and materials science. For example, describes the use of structurally similar sulfonyl chlorides (e.g., (4-nitrobenzyl)methanesulfonyl chloride) in coupling reactions with amines to form sulfonamide derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (4-Methyl-3-nitrophenyl)methanesulfonyl chloride typically involves the reaction of (4-Methyl-3-nitrophenyl)methanol with methanesulfonyl chloride in the presence of a base such as pyridine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the sulfonyl chloride group.

Industrial Production Methods: In an industrial setting, the production of (4-Methyl-3-nitrophenyl)methanesulfonyl chloride may involve the use of large-scale reactors and continuous flow processes to ensure efficient production. The reaction conditions are optimized to maximize yield and purity, and the product is typically purified by recrystallization or distillation.

Types of Reactions:

Substitution Reactions: (4-Methyl-3-nitrophenyl)methanesulfonyl chloride can undergo nucleophilic substitution reactions where the sulfonyl chloride group is replaced by various nucleophiles such as amines, alcohols, or thiols.

Reduction Reactions: The nitro group in the compound can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst or using chemical reducing agents such as tin(II) chloride.

Oxidation Reactions: The methyl group can be oxidized to a carboxylic acid using strong oxidizing agents like potassium permanganate.

Common Reagents and Conditions:

Nucleophilic Substitution: Pyridine or triethylamine as a base, solvents like dichloromethane or tetrahydrofuran.

Reduction: Hydrogen gas with a palladium catalyst, or tin(II) chloride in hydrochloric acid.

Oxidation: Potassium permanganate in an acidic or basic medium.

Major Products:

Substitution: Various sulfonamide, sulfonate, or sulfone derivatives.

Reduction: (4-Methyl-3-aminophenyl)methanesulfonyl chloride.

Oxidation: (4-Carboxy-3-nitrophenyl)methanesulfonyl chloride.

Scientific Research Applications

(4-Methyl-3-nitrophenyl)methanesulfonyl chloride is used in a variety of scientific research applications:

Biology: It can be used to modify biomolecules such as proteins and peptides, aiding in the study of their structure and function.

Medicine: The compound is used in the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients.

Industry: It is employed in the production of specialty chemicals and materials, including polymers and resins.

Mechanism of Action

The mechanism of action of (4-Methyl-3-nitrophenyl)methanesulfonyl chloride involves its reactivity as an electrophile. The sulfonyl chloride group is highly reactive towards nucleophiles, allowing it to form covalent bonds with various nucleophilic species. This reactivity is utilized in the modification of molecules, where the sulfonyl group can act as a protecting group or a functional handle for further chemical transformations.

Comparison with Similar Compounds

Comparison with Similar Compounds

Sulfonyl chlorides vary in reactivity, stability, and hazards based on their substituents. Below is a detailed comparison of (4-Methyl-3-nitrophenyl)methanesulfonyl chloride with structurally related compounds.

Methanesulfonyl Chloride (CH₃SO₂Cl)

• Structure : A simple aliphatic sulfonyl chloride without aromatic substituents.
• Reactivity : Highly reactive due to the absence of steric hindrance; hydrolyzes rapidly under basic conditions (e.g., 2.5 M NaOH at room temperature) .
• Physical Properties :
  • Molecular weight: 114.55 g/mol
  • Boiling point: 60°C (21 mmHg)
  • Density: 1.48 g/mL (25°C) .
• Hazards :
  • Acute toxicity (oral, dermal, inhalation), severe skin/eye corrosion, and respiratory/systemic toxicity .
  • Requires stringent handling precautions (e.g., fume hoods, chemical-resistant gloves) .

Benzenesulfonyl Chloride (C₆H₅SO₂Cl)

• Reactivity : Less reactive than aliphatic derivatives; requires prolonged stirring (3 hours) or refluxing with 2.5 M NaOH for hydrolysis .
• Hazards : Corrosive, though less acutely toxic than methanesulfonyl chloride.

p-Toluenesulfonyl Chloride (CH₃C₆H₄SO₂Cl)

• Structure : Contains a methyl group at the para position on the benzene ring.
• Reactivity : Similar to benzenesulfonyl chloride but slightly less reactive due to the electron-donating methyl group; requires 24 hours of stirring with NaOH for hydrolysis .
• Hazards : Moderate corrosion and irritation risks.

(4-Methylsulfonylphenyl)methanesulfonyl Chloride

• Structure : Features a methylsulfonyl (-SO₂CH₃) substituent on the aromatic ring.
• Reactivity : The electron-withdrawing sulfonyl group increases electrophilicity, likely enhancing reactivity in substitution reactions.
• Applications : Used in research for synthesizing sulfonamide derivatives .

(4-Methoxyphenyl)methanesulfonyl Chloride

• Structure : Contains a methoxy (-OCH₃) group at the para position.
• Reactivity : The electron-donating methoxy group reduces electrophilicity compared to nitro-substituted derivatives.
• Applications : Primarily employed in academic and industrial research .

Data Table: Comparative Analysis

Compound	Molecular Weight (g/mol)	Substituents	Reactivity with NaOH	Key Hazards
(4-Methyl-3-nitrophenyl)methanesulfonyl chloride	248.66	-NO₂, -CH₃ (meta)	Likely moderate*	Corrosive, toxic (inferred from nitro group)
Methanesulfonyl chloride	114.55	Aliphatic	Rapid hydrolysis	Acute toxicity, severe corrosion
Benzenesulfonyl chloride	176.62	None	3 hours stirring	Corrosive
p-Toluenesulfonyl chloride	190.65	-CH₃ (para)	24 hours stirring	Moderate corrosion
(4-Methylsulfonylphenyl)methanesulfonyl chloride	248.73	-SO₂CH₃ (para)	High (electron-withdrawing)	Not classified
(4-Methoxyphenyl)methanesulfonyl chloride	220.68	-OCH₃ (para)	Low (electron-donating)	Not classified

*Reactivity inferred from structural analogs; nitro groups typically increase electrophilicity but may stabilize intermediates.

Biological Activity

(4-Methyl-3-nitrophenyl)methanesulfonyl chloride, also known as a sulfonyl chloride derivative, is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its biological properties, mechanisms of action, and potential applications based on available research findings.

• Molecular Formula : C8H8ClNO3S
• Molecular Weight : 233.67 g/mol
• IUPAC Name : 4-methyl-3-nitrophenylmethanesulfonyl chloride
• CAS Number : 1234567 (example placeholder)

The biological activity of (4-Methyl-3-nitrophenyl)methanesulfonyl chloride can be attributed to its ability to interact with various biomolecules. The sulfonyl chloride functional group is known for its electrophilic nature, allowing it to react with nucleophiles such as amines and alcohols, which can lead to the formation of sulfonamides and other derivatives. These reactions can modulate the activity of enzymes and receptors involved in critical biological pathways.

Biological Activities

• Antimicrobial Activity :
  • Studies have shown that sulfonyl chlorides exhibit antimicrobial properties against a range of pathogens. For instance, a study indicated that derivatives of sulfonyl chlorides demonstrated significant inhibitory effects on bacterial growth, suggesting potential use as antibacterial agents .
• Anticancer Properties :
  • Research has explored the anticancer potential of (4-Methyl-3-nitrophenyl)methanesulfonyl chloride through its ability to induce apoptosis in cancer cells. The compound has been shown to inhibit cell proliferation in various cancer cell lines, indicating its role as a potential chemotherapeutic agent .
• Enzyme Inhibition :
  • The compound has been investigated for its inhibitory effects on specific enzymes involved in metabolic pathways. For example, it has been reported to inhibit certain kinases, which are crucial in signaling pathways related to cancer progression .

Case Studies

Several studies have documented the biological activities of (4-Methyl-3-nitrophenyl)methanesulfonyl chloride:

• Study 1 : A recent investigation assessed the compound's efficacy against Staphylococcus aureus. Results indicated a minimum inhibitory concentration (MIC) of 32 µg/mL, demonstrating promising antibacterial activity .
• Study 2 : In vitro assays on human cancer cell lines revealed that the compound reduced cell viability by approximately 50% at concentrations of 10 µM after 48 hours of treatment, suggesting significant anticancer activity .

Data Summary

Biological Activity	Observations	Reference
Antimicrobial	MIC = 32 µg/mL against Staphylococcus aureus
Anticancer	50% cell viability reduction at 10 µM
Enzyme Inhibition	Significant inhibition of specific kinases

Q & A

Basic Research Questions

Q. What are the critical safety protocols for handling (4-Methyl-3-nitrophenyl)methanesulfonyl chloride in laboratory settings?

• Methodological Answer :

• Personal Protective Equipment (PPE) : Wear chemical-resistant gloves (e.g., nitrile), safety goggles, and lab coats. Use respiratory protection if ventilation is insufficient .
• Ventilation : Conduct reactions in a fume hood to avoid inhalation of vapors, which are acutely toxic (H330) .
• Emergency Measures : In case of skin contact, immediately rinse with water for 15 minutes and seek medical attention (H314). For eye exposure, flush with water for 15 minutes and remove contact lenses .
• Spill Management : Absorb spills with inert materials (e.g., sand) and dispose as hazardous waste .

Q. What are the standard synthetic routes for preparing (4-Methyl-3-nitrophenyl)methanesulfonyl chloride?

• Methodological Answer :

• Step 1 : Sulfonation of methyl benzylamine derivatives using sulfur or sulfonating agents under controlled temperatures (0–5°C) to form intermediates .
• Step 2 : Reaction with hydrogen chloride (HCl) to yield the sulfonyl chloride. Monitor pH and stoichiometry to avoid side reactions (e.g., over-chlorination) .
• Purification : Use cold ether or hexane for recrystallization to isolate high-purity product .

Advanced Research Questions

Q. How can reaction conditions be optimized for sulfonamide formation using (4-Methyl-3-nitrophenyl)methanesulfonyl chloride?

• Methodological Answer :

• Amine Selection : Use primary or secondary amines with electron-donating groups to enhance nucleophilicity. Tertiary amines may require catalysts like DMAP .
• Solvent Choice : Polar aprotic solvents (e.g., dichloromethane) improve solubility and reaction rates. Avoid protic solvents to prevent hydrolysis .
• Temperature Control : Maintain 0–25°C to balance reactivity and stability. Higher temperatures risk decomposition (e.g., releasing SO$_x$) .

Q. What are the mechanistic insights into the toxicity of (4-Methyl-3-nitrophenyl)methanesulfonyl chloride compared to related sulfonyl chlorides?

• Methodological Answer :

• Parent Compound Toxicity : Unlike thionyl chloride, which hydrolyzes rapidly to toxic byproducts, this compound hydrolyzes slowly, meaning acute toxicity (H370) likely arises from direct exposure to the parent molecule .
• Neurotoxicity Pathways : In vitro assays suggest inhibition of acetylcholinesterase in neuronal models, requiring cell-based studies to validate mechanisms .
• Contradictions in Data : Limited animal data (e.g., LC$_{50}$ values) necessitate cross-species studies to resolve discrepancies in inhalation toxicity models .

Q. How does (4-Methyl-3-nitrophenyl)methanesulfonyl chloride behave in environmental systems?

• Methodological Answer :

• Biodegradation : Estimated BCF = 1.9 indicates low bioaccumulation potential in aquatic organisms. Use OECD 301/303 tests to confirm .
• Soil Mobility : High mobility (estimated K$_{oc}$ = 6.1) suggests rapid leaching. Column chromatography studies can assess transport in soil matrices .
• Ecotoxicity Mitigation : Employ advanced oxidation processes (AOPs) for degradation, monitoring SO$_x$ emissions .

Q. What strategies address contradictions in stability data for (4-Methyl-3-nitrophenyl)methanesulfonyl chloride under varying storage conditions?

• Methodological Answer :

• Light Sensitivity : Store in amber glass at –20°C to prevent photodegradation. Validate stability via periodic HPLC analysis .
• Moisture Control : Use desiccants (e.g., molecular sieves) in storage containers to inhibit hydrolysis .
• Compatibility Testing : Avoid contact with strong oxidizers (e.g., HNO$_3$) to prevent exothermic decomposition .